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Compound of Interest |

ALPHA-BROMO-4-
Compound Name: (DIETHYLAMINO)ACETOPHENO
NE

Cat. No.: B1273716

Technical Guide: a-Bromo-4-
(diethylamino)acetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a-bromo-4-
(diethylamino)acetophenone, a key intermediate in pharmaceutical synthesis. The document
details its chemical and physical properties, a representative synthesis protocol, and its
molecular structure.

Core Compound Data

The fundamental properties of a-bromo-4-(diethylamino)acetophenone are summarized below,
providing a clear reference for laboratory use and characterization.
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Property Value Source
Molecular Formula C12H16BrNO [1]
Molecular Weight 270.17 g/mol [1]
IUPAC Name 2-bromo-1-44- [1]
(diethylamino)phenyllethanone

CAS Number 207986-25-2 [1]
Melting Point 50-52°C [2]
Physical Form Yellow powder [3]
Solubility Insoluble in water [2][4]

Synthesis of a-Bromo-4-
(diethylamino)acetophenone

a-Bromo-4-(diethylamino)acetophenone is primarily used as a pharmaceutical intermediate.[4]

Its synthesis is a critical step in the development of more complex molecules. Below is a

representative experimental protocol for its preparation via the bromination of 4'-

(diethylamino)acetophenone. This method is adapted from established procedures for the a-

bromination of acetophenone derivatives.[5]

Experimental Protocol: a-Bromination of 4'-

(diethylamino)acetophenone

Objective: To synthesize a-bromo-4-(diethylamino)acetophenone by the selective bromination

of the a-carbon of 4'-(diethylamino)acetophenone.
Materials:

¢ 4'-(diethylamino)acetophenone

e Bromine (Brz2)

o Acetic acid (glacial)
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e Crushed ice
» Ethanol (for recrystallization)
Procedure:

o Dissolution of Starting Material: In a flask equipped with a dropping funnel and a magnetic
stirrer, dissolve 4'-(diethylamino)acetophenone (1 mmol) in glacial acetic acid (2 mL). Cool
the solution to 0°C using an ice bath.

e Bromination: While stirring, add a solution of bromine (1 mmol) in acetic acid (4 mL)
dropwise to the reaction mixture over a period of 30 minutes. Maintain the temperature at
0°C during the addition.

» Reaction: After the addition is complete, continue to stir the reaction mixture at room
temperature for 2 hours. The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC).

e Quenching and Precipitation: Once the reaction is complete, pour the reaction mixture onto
crushed ice. The crude product will precipitate as a solid.

« |solation and Purification: Collect the solid product by filtration and wash it with cold water.
Dry the solid and then recrystallize it from ethanol to yield pure a-bromo-4-
(diethylamino)acetophenone.

Safety Precautions:
e This reaction should be performed in a well-ventilated fume hood.

e Bromine is highly corrosive and toxic. Handle with appropriate personal protective equipment
(gloves, goggles, lab coat).

e Acetic acid is corrosive. Avoid contact with skin and eyes.

Synthesis Workflow

The logical flow of the synthesis process, from starting materials to the final purified product, is
illustrated in the diagram below.
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Caption: Synthesis workflow for a-bromo-4-(diethylamino)acetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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